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Compound of Interest

Compound Name: YM-1

Cat. No.: B8248225 Get Quote

For researchers, scientists, and drug development professionals utilizing YM-1, an Hsp70

activator, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. This guide provides essential information and a step-by-step

workflow for the safe handling and disposal of YM-1 (CAS Number: 409086-68-6)[1].

YM-1, a cell-permeable rhodacyanine derivative, is a stable analog of MKT-077 and acts as an

allosteric activator of Heat shock protein 70 (Hsp70)[2]. Due to its chemical nature, specific

procedures must be followed to mitigate risks to personnel and the environment.

Key Safety and Handling Information
Before disposal, it is imperative to handle YM-1 with appropriate care. Always consult the

material safety data sheet (MSDS) for complete safety information. General handling

precautions include wearing personal protective equipment (PPE) such as gloves, safety

glasses, and a lab coat.

Storage: YM-1 should be stored at -20°C, protected from light, and kept under an inert gas[2].

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for YM-1.
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Property Value

CAS Number 409086-68-6

Molecular Formula C₂₀H₁₉N₃OS₂ · xHCl

Molecular Weight 381.51 g/mol (free base)

Appearance Orange-red solid

Solubility Soluble in DMSO

YM-1 Disposal Protocol
The primary directive for the disposal of YM-1, as with most laboratory chemicals, is to adhere

to local, state, and federal regulations. Improper disposal can lead to environmental

contamination and legal repercussions.

General Disposal Guidelines:
According to safety data information from Merck, waste material must be disposed of in

accordance with national and local regulations[3][4]. Key principles include:

Do not mix YM-1 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) department.

Original Containers: Whenever possible, leave the chemical in its original container[3][4].

Contaminated Materials: Treat any materials that have come into contact with YM-1, such as

pipette tips, gloves, and empty containers, as hazardous waste. Handle uncleaned

containers as you would the product itself[3].

Professional Disposal: The universally recommended method for chemical waste is to use a

licensed hazardous waste disposal company[5]. Do not dispose of YM-1 down the drain or in

regular trash[5].

Experimental Workflow for Disposal
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The following diagram illustrates the logical workflow for the proper disposal of YM-1 waste in a

laboratory setting.

YM-1 Disposal Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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